Ethyl 2-acetylpent-4-ynoate
Cat. No. B8273508
M. Wt: 168.19 g/mol
InChI Key: ZEGFYOBURCEHGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04487626
Procedure details
A mixture of 6.0 g 3-carbethoxy-5-hexyn-2-one and 3.6 g guanidine carbonate was heated in 9 ml dimethylsulfoxide under a nitrogen atmosphere at 140° for 4 hours. The ethanol produced in the reaction was removed as it was formed by distillation. After cooling to room temperature, acetone was added then the crystalline solid was collected then rinsed with water to yield 2.6 g of 4,6-dimethylfuro[2,3-d]pyrimidine; m.p. 262°-263°. Absorptions at 2.55 (singlet), 2.82 (singlet) and 6.58 (broadened singlet) ppm in the nuclear magnetic resonance spectrum (60 MHz) indicated the title compound.
Identifiers
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REACTION_CXSMILES
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[C:1]([CH:6]([CH2:10]C#C)[C:7](=O)[CH3:8])([O:3][CH2:4][CH3:5])=O.C(=O)(O)O.[NH2:17][C:18](N)=[NH:19].C(O)C.CC(C)=O>CS(C)=O>[CH3:8][C:7]1[C:6]2[CH:10]=[C:4]([CH3:5])[O:3][C:1]=2[N:17]=[CH:18][N:19]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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6 g
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Type
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reactant
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Smiles
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C(=O)(OCC)C(C(C)=O)CC#C
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Name
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Quantity
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3.6 g
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Type
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reactant
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Smiles
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C(O)(O)=O.NC(=N)N
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC(=O)C
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Step Four
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Name
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Quantity
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9 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was removed as it
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CUSTOM
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Type
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CUSTOM
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Details
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was formed by distillation
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CUSTOM
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Type
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CUSTOM
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Details
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the crystalline solid was collected
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WASH
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Type
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WASH
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Details
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then rinsed with water
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC=1C2=C(N=CN1)OC(=C2)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.6 g | |
| YIELD: CALCULATEDPERCENTYIELD | 59% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
